2-Benzyloxy-6-fluoro-pyridine
Overview
Description
2-Benzyloxy-6-fluoro-pyridine is a chemical compound with the molecular formula C12H11NO . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with a benzyloxy group at the 2-position and a fluorine atom at the 6-position .Chemical Reactions Analysis
While specific reactions involving this compound are not detailed in the available literature, benzyl ethers like this compound can be used in Suzuki–Miyaura coupling reactions . This type of reaction involves the cross-coupling of two chemically differentiated fragments with a metal catalyst .Physical and Chemical Properties Analysis
This compound has a molecular weight of 185.222 Da . It has a density of 1.1±0.1 g/cm3, a boiling point of 289.5±15.0 °C at 760 mmHg, and a flash point of 106.2±10.6 °C . It has two hydrogen bond acceptors, no hydrogen bond donors, and three freely rotating bonds .Scientific Research Applications
Chemosensor Development
2-Benzyloxy-6-fluoro-pyridine and its derivatives have been explored in the development of chemosensors. For instance, 2,6-Bis(2-benzimidazolyl)pyridine, a related compound, has been utilized as a chemosensor for fluoride ions. This application leverages its binding with anionic guest species, detectable through techniques like UV–vis spectroscopy and fluorescence spectroscopy (Chetia & Iyer, 2008).
Pharmaceutical Synthesis
Compounds such as 2-(3-Fluoro-4-methylsulfonylaminophenyl)propanamides, which include the 2-benzyloxy group, have been studied for their role as hTRPV1 antagonists. These studies include an analysis of the structure-activity relationships of these compounds, particularly in their potential application in pain relief and analgesic activity (Thorat et al., 2013).
Fluorescent Probes and Sensors
The development of pH-sensitive fluorescence probes utilizing anthracene fluorophore and pyridine substituents has been a significant area of research. These probes, which include pyridine derivatives, can undergo significant red-shifts of absorption and emission maxima upon protonation, making them useful in detecting changes in pH levels (Ihmels et al., 2005).
Cancer Research
In cancer research, pyridine derivatives have been studied for their potential in drug delivery systems. For example, water-soluble organometallic cages containing pyridine have been examined for their ability to deliver floxuridine derivatives to cancer cells. Such research could pave the way for more effective cancer treatments (Yi et al., 2012).
Polymerization Studies
The impact of substituents on pyridine-phenolate titanium(IV) catalysts on ethylene polymerization has been an area of focus. These studies explore the reactivity and properties of polyethylene produced by such catalysts, contributing to advancements in materials science (Lo et al., 2013).
Safety and Hazards
The safety data sheet for 2-Benzyloxy-6-fluoro-pyridine indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being a target organ .
Mechanism of Action
Target of Action
The primary target of 2-benzyloxy-6-fluoro-pyridine is involved in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In the Suzuki–Miyaura coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The affected biochemical pathway is the Suzuki–Miyaura coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The broad application of SM coupling arises from the exceptionally mild and functional group tolerant reaction conditions, the relatively stable, readily prepared and generally environmentally benign nature of the organoboron reagents, and their rapid transmetalation with palladium (II) complexes .
Result of Action
Its role in the suzuki–miyaura coupling reaction suggests it plays a crucial role in the formation of carbon–carbon bonds .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, the Suzuki–Miyaura coupling reaction is known to be exceptionally mild and functional group tolerant . This suggests that the reaction conditions, such as temperature and pH, could potentially influence the compound’s action, efficacy, and stability.
Properties
IUPAC Name |
2-fluoro-6-phenylmethoxypyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO/c13-11-7-4-8-12(14-11)15-9-10-5-2-1-3-6-10/h1-8H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMILKUCEYHWQOT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=NC(=CC=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601295795 | |
Record name | 2-Fluoro-6-(phenylmethoxy)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601295795 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
900512-64-3 | |
Record name | 2-Fluoro-6-(phenylmethoxy)pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=900512-64-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Fluoro-6-(phenylmethoxy)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601295795 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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